Cas no 2034259-00-0 (N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide)

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide structure
2034259-00-0 structure
Product Name:N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
CAS No:2034259-00-0
MF:C19H23NO4
MW:329.3902
CID:5348570
Update Time:2025-10-30

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
    • N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2,5-dimethylfuran-3-carboxamide
    • N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
    • Inchi: 1S/C19H23NO4/c1-12-9-16(13(2)24-12)18(21)20-11-19(22)8-4-5-14-10-15(23-3)6-7-17(14)19/h6-7,9-10,22H,4-5,8,11H2,1-3H3,(H,20,21)
    • InChI Key: QAXJPIXQWFFTMX-UHFFFAOYSA-N
    • SMILES: O([H])C1(C([H])([H])N([H])C(C2C([H])=C(C([H])([H])[H])OC=2C([H])([H])[H])=O)C2C([H])=C([H])C(=C([H])C=2C([H])([H])C([H])([H])C1([H])[H])OC([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 457
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.7

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6521-8284-2μmol
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
2μmol
$85.5 2023-09-08
Life Chemicals
F6521-8284-5μmol
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
5μmol
$94.5 2023-09-08
Life Chemicals
F6521-8284-10μmol
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
10μmol
$103.5 2023-09-08
Life Chemicals
F6521-8284-20μmol
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
20μmol
$118.5 2023-09-08
Life Chemicals
F6521-8284-1mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
1mg
$81.0 2023-09-08
Life Chemicals
F6521-8284-2mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
2mg
$88.5 2023-09-08
Life Chemicals
F6521-8284-3mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
3mg
$94.5 2023-09-08
Life Chemicals
F6521-8284-4mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
4mg
$99.0 2023-09-08
Life Chemicals
F6521-8284-5mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
5mg
$103.5 2023-09-08
Life Chemicals
F6521-8284-10mg
N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
2034259-00-0
10mg
$118.5 2023-09-08

Additional information on N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide (CAS No. 2034259-00-0): A Comprehensive Overview

N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide (CAS No. 2034259-00-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide consists of a tetrahydro-naphthalene moiety linked to a furan ring through an amide linkage. The presence of the hydroxy and methoxy groups on the tetrahydro-naphthalene ring and the dimethyl substituents on the furan ring contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide exhibits potent anti-inflammatory and analgesic properties. These findings suggest that the compound could be a valuable lead for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for various diseases.

The synthesis of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters describes a streamlined synthetic route that involves several key steps: (i) the formation of the tetrahydro-naphthalene core using a palladium-catalyzed coupling reaction; (ii) introduction of the hydroxy and methoxy groups through selective oxidation and alkylation; (iii) construction of the furan ring via a cycloaddition reaction; and (iv) final amide formation using standard coupling techniques. This synthetic strategy not only enhances the efficiency of large-scale production but also ensures high purity and consistency in batch-to-batch synthesis.

The potential applications of N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-y l)methyl]-2 ,5 -dim ethylfur an - 3 -car boxam ide extend beyond traditional pharmaceuticals. Recent advancements in nanotechnology have led to the development of nanocarriers that can enhance the delivery and efficacy of this compound. For example, encapsulating N - [ ( 1 -hydro xy - 6 -meth oxy - 1 , 2 , 3 , 4 -tet rahy dr on aph th al en - 1 - yl ) met hy l] - 2 , 5 -di me th yl fu ran - 3 -ca rbo xam ide in liposomes or polymeric nanoparticles has been shown to improve its bioavailability and reduce side effects.

In conclusion, N - [ ( 1 -hydro xy - 6 -meth oxy - 1 , 2 , 3 , 4 -tet rahy dr on aph th al en - 1 - yl ) met hy l] - 2 , 5 -di me th yl fu ran - 3 -ca rbo xam ide (CAS No. 2034259–00–0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.